Cas no 741729-77-1 (2-[(1S)-1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazole-4-carboxylic acid)

2-[(1S)-1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazole-4-carboxylic acid is a chiral thiazole derivative featuring an Fmoc-protected amine group and a carboxylic acid functionality. This compound is particularly valuable in peptide synthesis and medicinal chemistry due to its stereochemical purity (S-configuration) and orthogonal protecting group strategy. The Fmoc group enables selective deprotection under mild basic conditions, while the carboxylic acid moiety allows for further derivatization or conjugation. Its structural rigidity, conferred by the thiazole ring, enhances stability and influences molecular recognition properties. This makes it a versatile intermediate for constructing biologically active compounds, particularly in the development of peptidomimetics and heterocyclic scaffolds. The product is typically characterized by high purity and consistent performance in solid-phase synthesis applications.
2-[(1S)-1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazole-4-carboxylic acid structure
741729-77-1 structure
Product Name:2-[(1S)-1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazole-4-carboxylic acid
CAS No:741729-77-1
MF:C21H18N2O4S
MW:394.443624019623
CID:6274739
PubChem ID:11269420
Update Time:2025-05-25

2-[(1S)-1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 741729-77-1
    • 2-[(1S)-1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazole-4-carboxylic acid
    • EN300-650968
    • Inchi: 1S/C21H18N2O4S/c1-12(19-23-18(11-28-19)20(24)25)22-21(26)27-10-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,11-12,17H,10H2,1H3,(H,22,26)(H,24,25)/t12-/m0/s1
    • InChI Key: WZRZALGUGRHPEX-LBPRGKRZSA-N
    • SMILES: S1C=C(C(=O)O)N=C1[C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 394.09872823g/mol
  • Monoisotopic Mass: 394.09872823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 567
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 117Ų

2-[(1S)-1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-650968-1.0g
2-[(1S)-1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazole-4-carboxylic acid
741729-77-1
1g
$0.0 2023-06-06

Additional information on 2-[(1S)-1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of 2-[(1S)-1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazole-4-carboxylic acid (CAS No. 741729-77-1)

2-[(1S)-1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazole-4-carboxylic acid (CAS No. 741729-77-1) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and medicinal chemistry. This compound features a thiazole ring, a heterocyclic structure known for its role in bioactive molecules, coupled with an Fmoc-protected amine group, making it invaluable for solid-phase peptide synthesis (SPPS). Its unique structure enables precise modifications in peptide chains, catering to advanced research in drug discovery and bioconjugation.

The growing demand for custom peptides and therapeutic proteins has spotlighted compounds like 741729-77-1. Researchers frequently search for "Fmoc-thiazole amino acid applications" or "CAS 741729-77-1 solubility," reflecting its relevance in optimizing peptide stability and synthetic efficiency. Its compatibility with automated peptide synthesizers further enhances its appeal, aligning with trends toward high-throughput screening and precision medicine.

From a synthetic perspective, 2-[(1S)-1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazole-4-carboxylic acid exhibits excellent stereochemical purity, critical for maintaining enantioselective reactions. The Fmoc group ensures mild deprotection conditions, minimizing side reactions—a key advantage over older protecting groups like Boc. This aligns with industry shifts toward greener chemistry, as highlighted by searches for "eco-friendly peptide synthesis."

Analytical studies of CAS 741729-77-1 often focus on its HPLC purification and mass spectrometry characterization, addressing common queries like "how to purify Fmoc-thiazole derivatives." Its carboxylic acid moiety allows further functionalization via amide coupling, expanding utility in biomaterials and targeted drug delivery systems. Recent publications also explore its role in macrocyclic peptide design, a hotspot in oncology research.

In formulation, this compound’s solubility in DMF/DMSO and stability under SPPS conditions are frequently discussed. Users often inquire about "741729-77-1 storage recommendations," underscoring the need for rigorous moisture control to preserve reactivity. Such details are vital for labs focusing on GMP-compliant peptide production, a sector experiencing rapid growth due to biopharmaceutical advancements.

Beyond peptides, 741729-77-1 serves as a precursor for small-molecule inhibitors, particularly in kinase and protease studies. Its thiazole core mimics natural motifs found in vitamin B1 and penicillin, driving interest in "thiazole-based drug design." Collaborative platforms like PubChem and Reaxys highlight its use in fragment-based screening, answering queries like "CAS 741729-77-1 bioactivity."

To summarize, 2-[(1S)-1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazole-4-carboxylic acid (CAS No. 741729-77-1) bridges organic chemistry and biotechnology, addressing modern challenges in structural diversity and synthetic scalability. Its integration into AI-driven molecular modeling workflows further cements its status as a high-value building block for next-generation therapeutics.

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